Cas no 24139-56-8 (2,4-Pentadienoic acid,2-cyano-5-phenyl-, ethyl ester)

• Product Name: 2,4-Pentadienoic acid,2-cyano-5-phenyl-, ethyl ester
• CAS No: 24139-56-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 259683
• PubChem ID: 5466542
• Update Time: 2025-04-19

2,4-Pentadienoic acid,2-cyano-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid,2-cyano-5-phenyl-, ethyl ester
• 2-Cyan-5-phenyl-penta-2,4-diensaeure-aethylester
• 2-cyano-5-phenyl-penta-2,4-dienoic acid ethyl ester
• 3-phenylallylidenecyanoacetate
• 5-Phenyl-2-cyano-2,4-pentadienoic acid ethyl ester
• Cinnamalcyanessigsaeure-aethylester
• ethyl (2Z,4E)-2-cyano-5-phenyl-penta-2,4-dienoate
• ethyl 2-cyano-5-phenyl-2,4-pentadienoate
• Ethyl (2E,4E)-2-cyano-5-phenyl-2,4-pentadienoate
• NSC 85627
• 2-Cyano-5-phenyl-pent-2,4-diensaeureethylester
• 2-Cyano-5-phenyl-pent-2,4-dienoic acid, ethyl ester
• Ethyl (2E,4E)-2-cyano-5-phenyl-2,4-pentadienoate #
• ethyl-2-cyano-5-phenyl-(2e,4e)-pentadienoate
• 24139-56-8
• 41109-95-9
• 2,4-Pentadienoic acid, 2-cyano-5-phenyl-, ethyl ester
• 2-Cyano-5-phenyl-2,4-pentadienoic acid ethyl ester
• 1-09-00-00397 (Beilstein Handbook Reference)
• LXDIOTPAZODMST-DEKJKZHBSA-N
• DTXSID701238358
• BRN 2108937
• SCHEMBL10394706
• ethyl (2E,4E)-2-cyano-5-phenylpenta-2,4-dienoate

• Inchi： 1S/C14H13NO2/c1-2-17-14(16)13(11-15)10-6-9-12-7-4-3-5-8-12/h3-10H,2H2,1H3/b9-6+,13-10+
• InChI Key： LXDIOTPAZODMST-DEKJKZHBSA-N
• SMILES： O(C(/C(/C#N)=C/C=C/C1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 1.118g/cm3
• Boiling Point: 394.9ºC at 760 mmHg
• Flash Point: 192.2ºC
• Refractive Index: 1.572
• PSA: 50.09
• LogP: 2.71288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes